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Compound of Interest

Compound Name: Kuwanon D

Cat. No.: B15186766 Get Quote

Abstract
Kuwanon D is a naturally occurring prenylated flavonoid predominantly isolated from the root

bark of Morus alba (white mulberry). As a member of the flavonoid family, Kuwanon D exhibits

a range of promising biological activities that have garnered interest within the scientific and

drug development communities. This technical guide provides a comprehensive overview of

the chemical structure, physicochemical properties, and known biological activities of

Kuwanon D. It includes a summary of quantitative data, descriptions of experimental protocols,

and visualizations of relevant biological pathways and workflows to serve as a valuable

resource for researchers.

Chemical Structure and Physicochemical Properties
Kuwanon D is classified as a 3'-prenylated flavanone. Its chemical structure is characterized

by a C25 skeleton with a molecular formula of C₂₅H₂₆O₆.

Table 1: Physicochemical Properties of Kuwanon D
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Property Value Source

IUPAC Name

5,7-dihydroxy-2-(5-hydroxy-

9,13,13-trimethyl-8-

oxatetracyclo[7.4.1.0²,⁷.0¹²,¹⁴]t

etradeca-2(7),3,5-trien-4-

yl)-2,3-dihydrochromen-4-one

PubChem

CAS Number 67172-84-3 PubChem

Molecular Formula C₂₅H₂₆O₆ PubChem

Molecular Weight 422.47 g/mol PubChem

Melting Point 230-232 °C PubChem

Physical Description Solid HMDB

Spectroscopic Data
Detailed spectroscopic analysis is crucial for the identification and characterization of

Kuwanon D. While a comprehensive public database of its spectra is not readily available, the

structural elucidation of Kuwanon D and related compounds typically relies on the following

techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR are used to

determine the carbon-hydrogen framework of the molecule. The structural elucidation of the

related compound, Kuwanon G, was achieved using these methods.[1]

Mass Spectrometry (MS): High-resolution mass spectrometry is employed to determine the

accurate mass and elemental composition of the molecule. Fast Atom Bombardment (FAB-

MS) was utilized in the characterization of Kuwanon G.[1]

Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups

present in the molecule, such as hydroxyl (-OH), carbonyl (C=O), and aromatic (C=C)

groups.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15186766?utm_src=pdf-body
https://www.benchchem.com/product/b15186766?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12648813/
https://pubmed.ncbi.nlm.nih.gov/12648813/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15186766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activities and Pharmacological
Properties
Kuwanon D, along with other prenylated flavonoids from Morus alba, has been investigated for

a variety of biological activities. The research often focuses on a class of related compounds,

suggesting that Kuwanon D likely shares some of these properties.

Antimicrobial Activity
Flavonoids isolated from Morus alba, including the closely related Kuwanon G, have

demonstrated significant antibacterial properties. Kuwanon G has shown potent activity against

several oral pathogens.[1]

Table 2: Antibacterial Activity of Kuwanon G

Bacterial Strain
Minimum Inhibitory Concentration (MIC)
(µg/mL)

Streptococcus mutans 8.0

Methicillin-susceptible Staphylococcus aureus

(MSSA) ATCC 6538
6.25

Methicillin-resistant Staphylococcus aureus

(MRSA) ATCC 43300
6.25

Staphylococcus epidermidis ATCC 12228 12.50

Data for Kuwanon G is presented as a proxy for the potential activity of Kuwanon D, as

specific data for Kuwanon D is limited.

Enzyme Inhibition
Tyrosinase Inhibition: Prenylated flavonoids are known to be effective tyrosinase inhibitors.

While specific IC50 values for Kuwanon D are not widely reported, related compounds like

Kuwanon C and Sanggenon D show concentration-dependent inhibition of tyrosinase.[2]

This suggests that Kuwanon D may also possess anti-tyrosinase activity, which is relevant

for applications in cosmetology and in the treatment of hyperpigmentation disorders.
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α-Glucosidase Inhibition: Though not directly studied for Kuwanon D, the structurally similar

Sanggenon D has been shown to inhibit α-glucosidase, an enzyme involved in carbohydrate

digestion. This indicates a potential role for this class of compounds in the management of

type 2 diabetes.

Experimental Protocols
Detailed experimental protocols are essential for the replication and advancement of research.

Below are generalized methodologies for key experiments cited in the literature for related

Kuwanon compounds, which can be adapted for the study of Kuwanon D.

Determination of Minimum Inhibitory Concentration
(MIC)
The antibacterial activity of a compound is typically determined by measuring its MIC against

various bacterial strains. A common method is the broth microdilution assay.

Preparation

Assay Analysis
Bacterial Strains

Inoculation with Bacterial Suspension

Kuwanon D Solution

Serial Dilution of Kuwanon D in 96-well plateGrowth Media Incubation at 37°C for 24h Visual Inspection for Turbidity Determine MIC (Lowest concentration with no visible growth)

Click to download full resolution via product page

Caption: Workflow for Minimum Inhibitory Concentration (MIC) Assay.

Protocol:

Preparation of Bacterial Inoculum: Bacterial strains are cultured overnight in an appropriate

broth medium. The culture is then diluted to a standardized concentration (e.g., 5 x 10⁵
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CFU/mL).

Serial Dilution: The test compound (Kuwanon D) is serially diluted in the growth medium in a

96-well microtiter plate.

Inoculation: Each well is inoculated with the standardized bacterial suspension.

Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours).

MIC Determination: The MIC is determined as the lowest concentration of the compound that

completely inhibits visible bacterial growth.

Signaling Pathways
The biological activities of Kuwanon compounds are often attributed to their interaction with

specific cellular signaling pathways. While the direct effects of Kuwanon D on many pathways

are still under investigation, research on related compounds provides valuable insights.

Potential Anti-Inflammatory Signaling
Kuwanon T and Sanggenon A have been shown to exert anti-inflammatory effects by

modulating the NF-κB and HO-1/Nrf2 signaling pathways. It is plausible that Kuwanon D may

have a similar mechanism of action.
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Caption: Hypothesized Anti-Inflammatory Action of Kuwanon D.

This diagram illustrates the potential mechanism by which Kuwanon D could inhibit the

lipopolysaccharide (LPS)-induced inflammatory response. By inhibiting the activation of NF-κB,

the transcription of pro-inflammatory genes would be suppressed.

Conclusion
Kuwanon D is a promising natural product with a range of potential therapeutic applications. Its

chemical structure and properties make it a subject of interest for further investigation,

particularly in the areas of antimicrobial and anti-inflammatory research. This technical guide

provides a foundational understanding of Kuwanon D for researchers and professionals in the

field of drug discovery and development. Further studies are warranted to fully elucidate its

mechanisms of action and to explore its full therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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